Cas no 502685-94-1 (5-(2,5-Dimethoxyphenyl)-4h-1,2,4-triazol-3-amine)

• Product Name: 5-(2,5-Dimethoxyphenyl)-4h-1,2,4-triazol-3-amine
• CAS No: 502685-94-1
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 3055890
• PubChem ID: 4265589
• Update Time: 2025-05-24

5-(2,5-Dimethoxyphenyl)-4h-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Dimethoxyphenyl)-4h-1,2,4-triazol-3-amine
• 5-(2,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-amine
• 502685-94-1
• 5-Amino-3-(2,5-dimethoxyphenyl)-1H-1,2,4-triazole
• AKOS001475998
• SY361856
• STK893258
• DTXSID501240359
• BBL020569
• EN300-6502161
• 3-(2,5-Dimethoxyphenyl)-1H-1,2,4-triazol-5-amine
• CS-0285098
• MFCD04966856

• Inchi： 1S/C10H12N4O2/c1-15-6-3-4-8(16-2)7(5-6)9-12-10(11)14-13-9/h3-5H,1-2H3,(H3,11,12,13,14)
• InChI Key： QVEYODBGCZUGTH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C1=NC(N)=NN1)OC

Computed Properties

• Exact Mass: 220.09602564Da
• Monoisotopic Mass: 220.09602564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 86.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 500.6±60.0 °C at 760 mmHg
• Flash Point: 256.5±32.9 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-(2,5-Dimethoxyphenyl)-4h-1,2,4-triazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-(2,5-Dimethoxyphenyl)-4h-1,2,4-triazol-3-amine

Introduction to 5-(2,5-Dimethoxyphenyl)-4H-1,2,4-triazol-3-amine (CAS No. 502685-94-1)

5-(2,5-Dimethoxyphenyl)-4H-1,2,4-triazol-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic organic molecule belongs to the triazole class, which has garnered considerable attention due to its broad spectrum of biological activities. The compound’s molecular structure incorporates a dimethoxyphenyl moiety, which contributes to its distinctive chemical reactivity and potential pharmacological applications.

The CAS No. 502685-94-1 uniquely identifies this chemical entity in scientific literature and databases, ensuring precise referencing and differentiation from other compounds. The presence of a triazole ring in the molecular framework is particularly noteworthy, as triazoles are known for their versatility in medicinal chemistry. Specifically, the 4H-1,2,4-triazol-3-amine core structure suggests potential interactions with biological targets such as enzymes and receptors, making it a valuable scaffold for drug discovery.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 5-(2,5-Dimethoxyphenyl)-4H-1,2,4-triazol-3-amine, facilitating its exploration in various biochemical assays. The dimethoxyphenyl substituent enhances the compound’s lipophilicity and binding affinity, which are critical factors in drug design. This feature has been leveraged in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

In the realm of medicinal chemistry, the triazole moiety has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of the dimethoxyphenyl group into the triazole framework further modulates these activities by influencing electronic distribution and steric hindrance. Such structural modifications are essential for optimizing drug-like properties, including solubility, metabolic stability, and target specificity.

Current research highlights the compound’s potential as a precursor in synthesizing bioactive molecules with therapeutic relevance. For instance, derivatives of 5-(2,5-Dimethoxyphenyl)-4H-1,2,4-triazol-3-amine have been investigated for their role in modulating immune responses and reducing oxidative stress. These studies underscore the compound’s significance in addressing chronic inflammatory conditions and neurodegenerative diseases.

The dimethoxyphenyl group plays a pivotal role in determining the compound’s pharmacokinetic profile. Its presence enhances binding interactions with plasma proteins and reduces renal clearance, contributing to prolonged bioavailability. This characteristic is particularly advantageous in formulations requiring sustained therapeutic effects. Additionally, the triazole ring’s ability to engage with metal ions has opened avenues for developing metallodrugs—a burgeoning field in precision medicine.

Emerging evidence suggests that 5-(2,5-Dimethoxyphenyl)-4H-1,2,4-triazol-3-amine may exhibit synergistic effects when combined with other pharmacophores. Its structural flexibility allows for facile derivatization into molecules with enhanced efficacy against multidrug-resistant pathogens. Such combinatorial approaches are gaining traction in addressing global health challenges posed by antibiotic resistance.

The synthesis of 5-(2,5-Dimethoxyphenyl)-4H-1,2,4-triazol-3-amine involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the triazole core followed by functional group interconversions to introduce the dimethoxyphenyl substituent. Advances in catalytic systems have improved yields and reduced byproduct formation, aligning with green chemistry principles.

In vitro studies have demonstrated that 5-(2,5-Dimethoxyphenyl)-4H-1,2,4-triazol-3-amine interacts with enzymes involved in signal transduction pathways relevant to cancer biology. Its ability to modulate these pathways without significant off-target effects makes it a promising candidate for further preclinical development. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical trials.

The compound’s stability under various storage conditions has been rigorously evaluated through kinetic studies. Results indicate that proper handling at controlled temperatures preserves its integrity over extended periods. This reliability is crucial for maintaining batch-to-batch consistency in research applications and future commercial formulations.

The growing interest in 5-(2,5-Dimethoxyphenyl)-4H-1,2,4-triazol-3-amine reflects its potential as a versatile building block in drug discovery pipelines. Researchers are exploring its utility in designing molecules targeting rare genetic disorders by leveraging its scaffold flexibility. Such efforts align with global initiatives to address unmet medical needs through innovative chemical solutions.

Future directions may include exploring photophysical properties of derivatives of 5-(2,5-Dimethoxyphenyl)-4H-1,2,4-triazol-3-amine, given the increasing relevance of photodynamic therapies in oncology and dermatology. The interplay between electronic excited states and biological systems offers exciting opportunities for interdisciplinary research.